Mirogabalin
Mirogabalin
Mirogabalin has been used in trials studying the treatment of Post-herpetic Neuralgia, Pain Associated With Fibromyalgia, and Diabetic peripheral neuropathic pain.
Brand Name:
Vulcanchem
CAS No.:
1138245-13-2
VCID:
VC0001846
InChI:
InChI=1S/C12H19NO2/c1-2-8-3-9-5-12(7-13,6-11(14)15)10(9)4-8/h4,9-10H,2-3,5-7,13H2,1H3,(H,14,15)/t9-,10-,12-/m1/s1
SMILES:
CCC1=CC2C(C1)CC2(CC(=O)O)CN
Molecular Formula:
C12H19NO2
Molecular Weight:
209.28 g/mol
Mirogabalin
CAS No.: 1138245-13-2
Cat. No.: VC0001846
Molecular Formula: C12H19NO2
Molecular Weight: 209.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Mirogabalin has been used in trials studying the treatment of Post-herpetic Neuralgia, Pain Associated With Fibromyalgia, and Diabetic peripheral neuropathic pain. |
|---|---|
| CAS No. | 1138245-13-2 |
| Molecular Formula | C12H19NO2 |
| Molecular Weight | 209.28 g/mol |
| IUPAC Name | 2-[(1R,5S,6S)-6-(aminomethyl)-3-ethyl-6-bicyclo[3.2.0]hept-3-enyl]acetic acid |
| Standard InChI | InChI=1S/C12H19NO2/c1-2-8-3-9-5-12(7-13,6-11(14)15)10(9)4-8/h4,9-10H,2-3,5-7,13H2,1H3,(H,14,15)/t9-,10-,12-/m1/s1 |
| Standard InChI Key | FTBQORVNHOIASH-CKYFFXLPSA-N |
| Isomeric SMILES | CCC1=C[C@@H]2[C@H](C1)C[C@@]2(CC(=O)O)CN |
| SMILES | CCC1=CC2C(C1)CC2(CC(=O)O)CN |
| Canonical SMILES | CCC1=CC2C(C1)CC2(CC(=O)O)CN |
| Appearance | Assay:≥98%A crystalline solid |
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